(1-Methyl-3,4-di(4-hydroxy-phenyl)-cyclohex-3-enyl)-methanol

• CAS No.: 821798-53-2
• Molecular Formula: C20H22O3
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 4-[4-(hydroxymethyl)-2-(4-hydroxyphenyl)-4-methylcyclohexen-1-yl]phenol
• InChI: InChI=1S/C20H22O3/c1-20(13-21)11-10-18(14-2-6-16(22)7-3-14)19(12-20)15-4-8-17(23)9-5-15/h2-9,21-23H,10-13H2,1H3
• InChI Key: GKSMJTMUMNMPKR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C(C1)C2=CC=C(C=C2)O)C3=CC=C(C=C3)O)CO

Description

(1-Methyl-3,4-di(4-hydroxy-phenyl)-cyclohex-3-enyl)-methanol is a useful research compound. Its molecular formula is C20H22O3 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (1-methyl-3,4-di(4-benzyloxy-phenyl)-cyclohex-3-enyl)-methanol (150 mg, 0.306 mmol) in DCM (5.0 mL) at −10° C. was added TiCl4 (0.102 mL, 3.0 eq.) and the reaction mixture stirred at −10° C. for 3 h. The reaction mixture was then diluted with ethyl acetate (20 mL and H2O (10 mL). The organic layer was separated, dried over MgSO4, and purified by SiO2 (50˜100% ethyl acetate/hexane) to yield a lower TLC spot of (1-methyl-3,4-di(4-hydroxy-phenyl)-cyclohex-3-enyl)-methanol.